Cas no 2248184-93-0 (1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2R)-pyrrolidine-1,2-dicarboxylate)

1-tert-Butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2R)-pyrrolidine-1,2-dicarboxylate is a chiral pyrrolidine derivative featuring a tert-butyl carbamate and a phthalimide-protected amine group. Its stereospecific (2R) configuration makes it valuable for asymmetric synthesis and peptide coupling applications. The tert-butyloxycarbonyl (Boc) group provides acid-labile protection, while the phthalimide moiety offers stability under basic conditions, enabling selective deprotection strategies. This compound is particularly useful in medicinal chemistry and organic synthesis as a building block for complex molecules. Its well-defined structure ensures reproducibility in reactions, and its dual-protection design allows for sequential functionalization, making it a versatile intermediate in multistep syntheses.
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2R)-pyrrolidine-1,2-dicarboxylate structure
2248184-93-0 structure
Product Name:1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2R)-pyrrolidine-1,2-dicarboxylate
CAS No:2248184-93-0
MF:C18H20N2O6
MW:360.361205101013
CID:6291283
PubChem ID:165728401
Update Time:2025-05-19

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2R)-pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-(TERT-BUTYL) 2-(1,3-DIOXOISOINDOLIN-2-YL) (R)-PYRROLIDINE-1,2-DICARBOXYLATE
    • 2248184-93-0
    • AT40843
    • 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2R)-pyrrolidine-1,2-dicarboxylate
    • EN300-6519300
    • Inchi: 1S/C18H20N2O6/c1-18(2,3)25-17(24)19-10-6-9-13(19)16(23)26-20-14(21)11-7-4-5-8-12(11)15(20)22/h4-5,7-8,13H,6,9-10H2,1-3H3/t13-/m1/s1
    • InChI Key: MHUZLKBWHOQGIW-CYBMUJFWSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@@H]1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

  • Exact Mass: 360.13213636g/mol
  • Monoisotopic Mass: 360.13213636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 93.2Ų

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2R)-pyrrolidine-1,2-dicarboxylate Pricemore >>

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Additional information on 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2R)-pyrrolidine-1,2-dicarboxylate

1-Tert-butyl 2-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl) (2R)-Pyrrolidine-1,2-Dicarboxylate: A Comprehensive Overview

The compound 1-Tert-butyl 2-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl) (2R)-Pyrrolidine-1,2-Dicarboxylate (CAS No. 2248184-93-0) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a tert-butyl group, a pyrrolidine dicarboxylate moiety, and a dihydroisoindole derivative. The combination of these structural elements makes it a unique compound with intriguing properties and functionalities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as stereo-selective synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science. For instance, the tert-butyl group in the molecule serves as a bulky substituent, which can influence the steric properties of the compound, making it suitable for applications requiring specific spatial arrangements.

The dihydroisoindole derivative within the structure is particularly noteworthy due to its ability to engage in hydrogen bonding and π-interactions. These interactions are crucial in determining the compound's solubility, stability, and reactivity. Recent studies have highlighted the potential of this moiety in enhancing the bioavailability of pharmaceutical agents by modulating their pharmacokinetic profiles. Additionally, the pyrrolidine dicarboxylate component introduces a cyclic amide structure, which can participate in various biochemical reactions and serve as a versatile scaffold for further functionalization.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have demonstrated that the tert-butyl group can be readily modified through substitution reactions, enabling the creation of derivatives with tailored properties. For example, replacing the tert-butyl group with other alkyl or aryl substituents could lead to compounds with enhanced thermal stability or improved electronic characteristics.

Moreover, the stereochemistry at the (2R) position of the pyrrolidine ring plays a critical role in determining the compound's activity. Studies have shown that enantiomerically pure versions of this compound exhibit superior performance in chiral recognition assays compared to their racemic counterparts. This highlights the importance of stereocontrol in synthesizing such compounds and underscores their potential utility in asymmetric catalysis and enantioselective synthesis.

Another area where this compound has garnered significant attention is its role in supramolecular chemistry. The combination of hydrogen-bonding capable groups and π-systems within its structure makes it an ideal candidate for self-assembling systems. Recent experiments have revealed that this compound can form stable supramolecular aggregates under specific conditions, which could find applications in drug delivery systems or advanced materials.

In terms of analytical characterization, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating the structural details of this compound. These methods have provided valuable insights into its conformational preferences and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

Looking ahead, ongoing research is focused on exploring novel synthetic pathways for this compound to improve scalability and reduce production costs. Additionally, efforts are being made to investigate its biodegradation pathways to assess its environmental impact and ensure sustainable practices during its synthesis and application.

In conclusion, 1-Tert-butyl 2-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl) (2R)-Pyrrolidine-1,2-Dicarboxylate represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure and versatile functional groups make it a valuable asset in various scientific domains, from pharmaceuticals to materials science. As research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in advancing chemical innovation.

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